Cas no 51227-30-6 (1-(4-Methylpyridin-3-yl)ethanone)

1-(4-Methylpyridin-3-yl)ethanone is a versatile organic compound featuring a methyl-substituted pyridine ring linked to an acetyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing acetyl group enhances its utility in condensation and cyclization reactions, while the methylpyridine moiety offers regioselective functionalization potential. Its well-defined crystalline form ensures high purity (>98%) and batch-to-batch consistency. The compound exhibits good solubility in common organic solvents (DMSO, ethanol) while remaining stable under inert conditions. Its melting point (102-104°C) and characterized NMR/GC-MS profiles facilitate quality control. Particularly useful for developing kinase inhibitors and heterocyclic scaffolds, its structural features enable precise molecular modifications in medicinal chemistry applications.
1-(4-Methylpyridin-3-yl)ethanone structure
51227-30-6 structure
Product Name:1-(4-Methylpyridin-3-yl)ethanone
CAS No:51227-30-6
MF:C8H9NO
MW:135.163161993027
MDL:MFCD08447082
CID:362905
PubChem ID:10942481
Update Time:2025-07-02

1-(4-Methylpyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-3-pyridinyl)-Ethanone
    • 3-Acetyl-4-methylpyridine
    • 1-(4-Methyl-3-pyridinyl)ethanone
    • 1-(4-Methylpyridin-3-yl)ethanone
    • Ethanone, 1-(4-methyl-3-pyridinyl)-
    • 1-(4-methylpyrid-3-yl)ethanone
    • 1-(4-methyl-pyridin-3-yl)-ethanone
    • 2-Pentanone,3-(acetyloxy)-4-methyl
    • 3-(acetyloxy)-4-methyl-2-pentanone
    • 3-Acetyl-4-methyl-pentanon-2
    • 3-Acetyl-4-methylpyridin
    • 4-methyl-3-acetoxypyridine
    • 4-methyl-3-acetylpyridine
    • BCA22730
    • FT-0761390
    • DTXSID501301195
    • MFCD08447082
    • 51227-30-6
    • EN300-117889
    • A856063
    • AB45306
    • LCEINQHGZAFADC-UHFFFAOYSA-N
    • Z1198178359
    • 1-(4-methylpyridin-3-yl)ethan-1-one
    • SCHEMBL3100795
    • AKOS006289404
    • TS-01743
    • CHEMBL4580014
    • DB-071324
    • MDL： MFCD08447082
    • Inchi： 1S/C8H9NO/c1-6-3-4-9-5-8(6)7(2)10/h3-5H,1-2H3
    • InChI Key： LCEINQHGZAFADC-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=NC=CC=1C

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Boiling Point: 57-58℃/1mm
  • Refractive Index: 1.5295
  • Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
  • PSA: 29.96000
  • LogP: 1.59260

1-(4-Methylpyridin-3-yl)ethanone Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methylpyridin-3-yl)ethanone Pricemore >>

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TRC
M338015-25mg
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 $ 50.00 2022-06-03
TRC
M338015-50mg
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50mg
 $ 65.00 2022-06-03
TRC
M338015-250mg
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abcr
AB348278-1 g
3-Acetyl-4-methylpyridine, 96%; .
 51227-30-6 96%
1g
 €59.50 2023-06-20

1-(4-Methylpyridin-3-yl)ethanone Production Method

1-(4-Methylpyridin-3-yl)ethanone Related Literature

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